molecular formula C12H19N3O4 B8423789 4-Ethoxycarbonyl-1-(2-pyrrolidone-5-carbonyl)piperazine

4-Ethoxycarbonyl-1-(2-pyrrolidone-5-carbonyl)piperazine

Cat. No.: B8423789
M. Wt: 269.30 g/mol
InChI Key: UNNWZHOQBNHIPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethoxycarbonyl-1-(2-pyrrolidone-5-carbonyl)piperazine is a useful research compound. Its molecular formula is C12H19N3O4 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3O4

Molecular Weight

269.30 g/mol

IUPAC Name

ethyl 4-(5-oxopyrrolidine-2-carbonyl)piperazine-1-carboxylate

InChI

InChI=1S/C12H19N3O4/c1-2-19-12(18)15-7-5-14(6-8-15)11(17)9-3-4-10(16)13-9/h9H,2-8H2,1H3,(H,13,16)

InChI Key

UNNWZHOQBNHIPV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCN(CC1)C(=O)C2CCC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixed solution of 2.1 g of 1-(2-pyrrolidone-5-carbonyl)piperazine, 2.5 g of anhydrous potassium carbonate and 120 ml of acetonitrile was cooled with ice water and 1.1 g of ethyl chlorocarbonate in 10 ml of acetonitrile was dropped therein with stirring. After dropping, the mixture was stirred overnight at room temperature. The solvent was evaporated from the reaction mixture in vacuo, methylene chloride was added to the residue, and insoluble matter was removed therefrom by filtration. The solvent was evaporated in vacuo from the filtrate to give 2.3 g of oily product. This was crystallized from ethyl acetate and further recrystallized to give 2.1 g of desired product, m.p. 147°-148.5° C.
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One

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